3,5-Dinitroanisole
Overview
Description
3,5-Dinitroanisole (3,5-DNA) is a chemical compound with the molecular formula C7H6N2O5 . It has a molecular weight of 198.13 g/mol . It is used in the pharmaceutical industry and is an important intermediate .
Molecular Structure Analysis
The molecular structure of 3,5-Dinitroanisole consists of a benzene ring with two nitro groups (-NO2) and one methoxy group (-OCH3) attached to it . The IUPAC name for this compound is 1-methoxy-3,5-dinitrobenzene . The InChI string representation of the molecule is InChI=1S/C7H6N2O5/c1-14-7-3-5 (8 (10)11)2-6 (4-7)9 (12)13/h2-4H,1H3 .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3,5-Dinitroanisole include a molecular weight of 198.13 g/mol . It has a XLogP3-AA value of 1.6, indicating its partition coefficient between octanol and water, which is a measure of its hydrophobicity . It has no hydrogen bond donors and five hydrogen bond acceptors . It has one rotatable bond . The topological polar surface area is 101 Ų . The complexity of the molecule, as computed by Cactvs, is 211 .
Scientific Research Applications
Environmental Impact Studies
The environmental fate, transport, and effects of 3,5-Dinitroanisole are subjects of ongoing research . This is due to the compound’s potential to enter the environment during manufacturing, transportation, storage, training, and disposal .
Photolysis Studies
3,5-Dinitroanisole has been found to undergo photolysis, a process where a chemical compound is broken down by photons, typically sunlight . Understanding the photolysis of 3,5-Dinitroanisole can help predict its behavior and impact on the environment .
Reductive Degradation Research
Studies have been conducted on the reductive degradation of 3,5-Dinitroanisole . This involves the compound being reduced by gaining electrons, which can lead to the formation of different products .
Comparative Studies with Other Compounds
3,5-Dinitroanisole has been used in comparative studies with other similar compounds to understand their properties and behaviors . For example, a study was conducted comparing 3,5-Dinitroanisole with trinitroanisole under different heating conditions .
Use in Computational Chemistry
Computational studies have been performed to understand the possible mechanisms for self-degradation of radical anions formed by the addition of solvated electrons to 3,5-Dinitroanisole . This helps in understanding the stability and reactivity of the compound .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that nitro compounds like 3,5-dinitroanisole often interact with various cellular components, leading to a range of biological effects .
Mode of Action
3,5-Dinitroanisole is a nitro compound that undergoes reduction with hydrogen peroxide and an electron donor to form 3,5-dinitrobenzoic acid . This reduction process is a key part of its mode of action.
Biochemical Pathways
It is known that the reduction of nitro compounds can lead to the formation of radical anions, which can further decompose and affect various biochemical pathways .
Result of Action
3,5-Dinitroanisole has been shown to inhibit cancer cell growth in vitro and in vivo . This suggests that the compound’s action results in molecular and cellular effects that suppress the proliferation of cancer cells.
Action Environment
The action, efficacy, and stability of 3,5-Dinitroanisole can be influenced by various environmental factors. For example, the presence of hydrogen peroxide and an electron donor is necessary for the compound to undergo reduction . Additionally, the compound’s action may be influenced by the pH, temperature, and other conditions of its environment.
properties
IUPAC Name |
1-methoxy-3,5-dinitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O5/c1-14-7-3-5(8(10)11)2-6(4-7)9(12)13/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTMLGCBMOMNGCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1063778 |
Source
|
| Record name | Benzene, 1-methoxy-3,5-dinitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1063778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dinitroanisole | |
CAS RN |
5327-44-6 |
Source
|
| Record name | 1-Methoxy-3,5-dinitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5327-44-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-methoxy-3,5-dinitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005327446 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,5-Dinitroanisole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=3331 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, 1-methoxy-3,5-dinitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzene, 1-methoxy-3,5-dinitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1063778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-Dinitroanisole | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3LFZ5SGR6C | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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